Cas no 2138544-14-4 (3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine)

• Product Name: 3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine
• CAS No: 2138544-14-4
• MF: C₁₄H₂₉N
• MW: 211.386764287949
• CID: 6073456
• PubChem ID: 165849519
• Update Time: 2025-07-14

3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138544-14-4
• 3-(2,2-dimethylbutyl)-4,4-dimethylcyclohexan-1-amine
• EN300-1158257
• 3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine

• Inchi： 1S/C14H29N/c1-6-13(2,3)10-11-9-12(15)7-8-14(11,4)5/h11-12H,6-10,15H2,1-5H3
• InChI Key： XZUCJVDKXKFCJP-UHFFFAOYSA-N
• SMILES： NC1CCC(C)(C)C(CC(C)(C)CC)C1

Computed Properties

• Exact Mass: 211.229999929g/mol
• Monoisotopic Mass: 211.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine

Introduction to 3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine (CAS No. 2138544-14-4)

3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2138544-14-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the class of cycloaliphatic amines, characterized by a cyclohexane ring substituted with alkyl and amine functional groups. The presence of multiple bulky alkyl groups, such as the 2,2-dimethylbutyl side chains, imparts distinct steric and electronic characteristics that make this molecule of significant interest for various applications.

The molecular structure of 3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine consists of a cyclohexane core substituted at the 1-position with an amine group (-NH₂) and at the 3- and 4-positions with two additional methyl groups. The 2,2-dimethylbutyl group at the 1-position introduces significant steric hindrance, which can influence both the compound's solubility and its interactions with biological targets. This structural motif is often employed in drug design to enhance metabolic stability and binding affinity.

In recent years, there has been growing interest in the development of novel pharmacophores that combine structural rigidity with functional flexibility. The compound 3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine exemplifies such a pharmacophore due to its ability to mimic certain bioactive scaffolds while providing additional tunability through its substituents. Researchers have explored its potential as a building block in the synthesis of more complex molecules with therapeutic applications.

One of the most compelling aspects of 3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine is its utility in medicinal chemistry as a scaffold for drug discovery. The cyclohexane ring provides a stable backbone that can be modified at various positions to introduce different functional groups. The presence of the amine group allows for further derivatization through reactions such as alkylation, acylation, or coupling with other heterocycles. These modifications can lead to compounds with enhanced pharmacological properties.

Recent studies have highlighted the role of sterically hindered amines in modulating enzyme activity and receptor binding. The bulky substituents in 3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine can help to improve selectivity by reducing off-target interactions. This is particularly relevant in the context of enzyme inhibition, where precise spatial orientation is critical for effective binding. For instance, researchers have investigated its potential as an inhibitor of certain kinases or proteases by leveraging its rigid structure and amine functionality.

The synthesis of 3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine presents unique challenges due to the complexity of its structure. Traditional synthetic routes may involve multi-step processes that require careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to produce this compound more efficiently while maintaining high enantioselectivity if needed.

In addition to its pharmaceutical applications, 3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine has shown promise in materials science and industrial chemistry. Its robust structure makes it a suitable candidate for use in polymer additives or specialty chemicals where thermal stability and chemical resistance are required. Furthermore, the compound's ability to act as a chiral auxiliary in asymmetric synthesis has opened up new avenues for producing enantiomerically pure compounds.

The biological activity of 3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine has been studied in various contexts. Preliminary experiments suggest that it may exhibit properties such as anti-inflammatory or antimicrobial effects depending on its derivatives. However, more extensive research is needed to fully elucidate its pharmacological profile and potential therapeutic uses. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into viable drug candidates.

The future direction of research on 3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine is likely to focus on expanding its chemical space through structural modifications and exploring new synthetic methodologies. Computational modeling techniques can play a crucial role in predicting the behavior of this compound and its derivatives before experimental validation. Such approaches can accelerate the discovery process and reduce the time-to-market for novel therapeutics.

In conclusion,3-(2,2-Dimethylbutyl)-4,4-dimethylcyclohexan-1-amine (CAS No. 2138544-14-4) represents a versatile and promising compound with applications spanning pharmaceuticals、materials science，and industrial chemistry。 Its unique structural features offer opportunities for innovation，and ongoing research continues to uncover new possibilities for its use。 As our understanding of molecular interactions deepens，this compound is poised to play an increasingly important role in advancing scientific and technological progress。